Cas no 2846-04-0 (1,3-Distearoyl-2-oleoyl Glycerol)
1,3-Distearoyl-2-oleoyl Glycerol (SOS) is a structured triglyceride composed of two stearic acid (C18:0) residues at the sn-1 and sn-3 positions and one oleic acid (C18:1) residue at the sn-2 position. This configuration imparts unique physicochemical properties, including a high melting point and stability, making it suitable for applications in food, cosmetics, and pharmaceuticals. The sn-2 oleic acid enhances digestibility and metabolic efficiency, while the saturated outer chains contribute to solid fat functionality. SOS is often utilized in cocoa butter equivalents, lipid-based drug delivery systems, and structured lipids for nutritional formulations. Its predictable crystallization behavior and compatibility with other lipids further underscore its industrial relevance.

2846-04-0 structure
Product name:1,3-Distearoyl-2-oleoyl Glycerol
1,3-Distearoyl-2-oleoyl Glycerol Chemical and Physical Properties
Names and Identifiers
-
- 9-Octadecenoic acid(9Z)-, 2-[(1-oxooctadecyl)oxy]-1-[[(1-oxooctadecyl)oxy]methyl]ethyl ester
- 1,3-Distearoyl-2-oleoyl Glycerol
- 1,3-distearoyl-2-oleoyl-sn-glycerol
- (1,3-distearoyl-2-oleoylglycerol) (1,3-dipalmitoyl-2-oleoylglycerol)
- 1,3-DI-O-STEAROYL-2-O-OLEOYLGLYCEROL
- 1,3-Stearin-2-Olein
- Q27259880
- 1-Octadecanoyl-2-(9Z-octadecenoyl)-3-octadecanoyl-glycerol
- SOS-POP beta1
- Glyceryl 1,3-distearate-2-oleate
- [3-octadecanoyloxy-2-[(Z)-octadec-9-enoyl]oxypropyl] octadecanoate
- 2-Oeoyl-1,3-distearin
- 2-Oleo-1,3-distearin
- 2-oleoyl-1,3-distearoylglycerol
- BP-29832
- 9-OCTADECENOIC ACID (9Z)-, 2-((1-OXOOCTADECYL)OXY)-1-(((1-OXOOCTADECYL)OXY)METHYL)ETHYL ESTER
- EINECS 220-643-2
- 1-Stearoyl-2-oleoyl-3-stearoyl-glycerol
- SCHEMBL637876
- SOS-beta-1
- CAA84604
- AKOS040756386
- 1,3-Distearoyl-2-Oleoyl-rac-glycerol
- 9-Octadecenoic acid (Z)-, 2-((1-oxooctadecyl)oxy)-1-(((1-oxooctadecyl)oxy)methyl)ethyl ester
- Olein, 1,3-distearo-2-
- 2-(Oleoyloxy)propane-1,3-diyl distearate
- 4KE1Y9738S
- 2-((1-Oxooctadecyl)oxy)-1-(((1-oxooctadecyl)oxy)methyl)ethyl oleate
- UNII-4KE1Y9738S
- 1,3-distearoyl-2-oleoyl-glycerol
- 1,3-Distearo-2-olein
- GLYCERYL 2-OLEOYL-1,3-DISTEARATE
- TG(18:0/18:1(9Z)/18:0)
- 2846-04-0
- PD120034
- TRIGLYCERIDE STOST,SN
- 1,3-Distearoyl-2-olein
- 1 3-DISTEAROYL-2-OLEOYLGLYCEROL
- NS00049251
- DTXSID301304181
- 1,3-Distearoyl-2-oleoylglycerol
- 2-((1-Oxooctadecyl)oxy)-1-(((1-oxooctadecyl)oxy)methyl)ethyl 9-octadecenoate, (Z)-
- 1,3-disteroyl-2-oleoyl glycerol (StOSt)
- RBLADLVPSYELCA-IKPAITLHSA-N
- DB-322659
-
- Inchi: InChI=1S/C57H108O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h27,30,54H,4-26,28-29,31-53H2,1-3H3/b30-27-
- InChI Key: RBLADLVPSYELCA-IKPAITLHSA-N
- SMILES: CCCCCCCCCCCCCCCCCC(OCC(OC(CCCCCCC/C=C\CCCCCCCC)=O)COC(CCCCCCCCCCCCCCCCC)=O)=O
Computed Properties
- Exact Mass: 888.81500
- Monoisotopic Mass: 888.814591
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 63
- Rotatable Bond Count: 55
- Complexity: 928
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.9
- XLogP3: 24.3
Experimental Properties
- Density: 0.9±0.1 g/cm3
- Boiling Point: 817.6±35.0 °C at 760 mmHg
- Flash Point: 301.5±26.0 °C
- Refractive Index: 1.469
- PSA: 78.90000
- LogP: 18.54510
- Vapor Pressure: 0.0±2.9 mmHg at 25°C
1,3-Distearoyl-2-oleoyl Glycerol Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- WGK Germany:-
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1,3-Distearoyl-2-oleoyl Glycerol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67952-25mg |
1,3-Distearoyl-2-Oleoyl-rac-glycerol |
2846-04-0 | 98% | 25mg |
¥2503.00 | 2022-04-26 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67952-5mg |
1,3-Distearoyl-2-Oleoyl-rac-glycerol |
2846-04-0 | 98% | 5mg |
¥740.00 | 2022-04-26 | |
Larodan | 34-1811-11-250mg |
1,3-Stearin-2-Olein |
2846-04-0 | >99% | 250mg |
€437.00 | 2025-03-07 | |
1PlusChem | 1P00C3PV-10mg |
1 3-DISTEAROYL-2-OLEOYLGLYCEROL |
2846-04-0 | ≥98% | 10mg |
$158.00 | 2024-05-07 | |
1PlusChem | 1P00C3PV-5mg |
1 3-DISTEAROYL-2-OLEOYLGLYCEROL |
2846-04-0 | ≥98% | 5mg |
$105.00 | 2024-05-07 | |
A2B Chem LLC | AF63891-25mg |
1 3-DISTEAROYL-2-OLEOYLGLYCEROL |
2846-04-0 | ≥98% | 25mg |
$203.00 | 2024-04-20 | |
TRC | D493525-5mg |
1,3-Distearoyl-2-oleoyl Glycerol |
2846-04-0 | 5mg |
$ 141.00 | 2023-09-07 | ||
TRC | D493525-10mg |
1,3-Distearoyl-2-oleoyl Glycerol |
2846-04-0 | 10mg |
$ 216.00 | 2023-09-07 | ||
TRC | D493525-50mg |
1,3-Distearoyl-2-oleoyl Glycerol |
2846-04-0 | 50mg |
$856.00 | 2023-05-18 | ||
Larodan | 34-1811-7-25mg |
1,3-Stearin-2-Olein |
2846-04-0 | >99% | 25mg |
€138.00 | 2025-03-07 |
1,3-Distearoyl-2-oleoyl Glycerol Related Literature
-
Dérick Rousseau,Paul Smith Soft Matter 2008 4 1706
-
Marcel S. F. Lie Ken Jie,Mohammed Khysar Pasha Nat. Prod. Rep. 1998 15 607
-
Hiroyuki Mayama Soft Matter 2009 5 856
-
Jun Jin,Pembe Warda,Ce Qi,Cong Sun,Liang Jie,Dan Xie,Jianhua Huang,Qingzhe Jin,Xingguo Wang RSC Adv. 2016 6 108981
-
Zhen Zhang,Youn Young Shim,Xiang Ma,Huihua Huang,Yong Wang RSC Adv. 2018 8 12390
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